![molecular formula C10H9BrN2O2 B8656468 2H-Pyrrolo[2,3-b]pyridin-2-one, 5-bromo-3-(ethoxymethylene)-1,3-dihydro-](/img/structure/B8656468.png)
2H-Pyrrolo[2,3-b]pyridin-2-one, 5-bromo-3-(ethoxymethylene)-1,3-dihydro-
Cat. No. B8656468
M. Wt: 269.09 g/mol
InChI Key: CGYYUKPTMVXDDJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06369086B1
Procedure details
This compound was synthesized from 5-bromo-1H-pyrrolo[2,3-b]pyridin-2-one and and diethoxymethyl acetate according to Procedure A. 1H NMR 400 MHz (DMSO-d6): δ11.02 (s, 1H); 8.07 (s, 1H); 7.88 (s, 1H); 7.71 (s, 1H); 4.40 (m, 2H); 1.34 (m, 3H).
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[C:4]2[CH2:10][C:9](=[O:11])[NH:8][C:5]2=[N:6][CH:7]=1.[C:12]([O:15][CH:16](OCC)OCC)(=O)[CH3:13]>>[Br:1][C:2]1[CH:3]=[C:4]2[C:10](=[CH:16][O:15][CH2:12][CH3:13])[C:9](=[O:11])[NH:8][C:5]2=[N:6][CH:7]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrC=1C=C2C(=NC1)NC(C2)=O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(=O)OC(OCC)OCC
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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Smiles
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BrC=1C=C2C(=NC1)NC(C2=COCC)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
